Cas no 2227902-24-9 (methyl (3R)-3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanoate
• CAS No: 2227902-24-9
• MF: C₈H₁₁ClN₂O₃
• MW: 218.637541055679
• CID: 6561171
• PubChem ID: 165883492
• Update Time: 2025-06-07

methyl (3R)-3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanoate
• 2227902-24-9
• EN300-1992372

• Inchi： 1S/C8H11ClN2O3/c1-11-4-10-8(9)7(11)5(12)3-6(13)14-2/h4-5,12H,3H2,1-2H3/t5-/m1/s1
• InChI Key： FYSSKZOQDKTIBG-RXMQYKEDSA-N
• SMILES： ClC1=C([C@@H](CC(=O)OC)O)N(C)C=N1

Computed Properties

• Exact Mass: 218.0458199g/mol
• Monoisotopic Mass: 218.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3R)-3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanoate

Methyl (3R)-3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanoate

The compound Methyl (3R)-3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanoate with CAS No. 2227902-24-9 is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug development and pest control.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the imidazole ring in this compound, substituted with a chlorine atom and a methyl group, enhances its stability and bioavailability. Additionally, the hydroxyl group at the chiral center introduces a level of complexity that can be exploited for enantioselective synthesis, a critical factor in modern drug design.

One of the most promising applications of this compound lies in its potential as a pesticide intermediate. Researchers have demonstrated that certain imidazole-containing compounds exhibit potent activity against agricultural pests, making them valuable candidates for the development of eco-friendly pest control solutions. The methyl ester group in this molecule further enhances its solubility and bioavailability, making it an attractive precursor for agrochemical formulations.

From a synthetic perspective, the preparation of Methyl (3R)-3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanoate involves a series of carefully optimized reactions. The use of asymmetric catalysis has been particularly effective in achieving high enantiomeric excess, ensuring the production of the desired R-enantiomer. This approach not only improves yield but also minimizes waste, aligning with current green chemistry principles.

In terms of pharmacological applications, this compound has shown potential as a lead molecule in the development of novel therapeutic agents. Its ability to modulate key biological pathways makes it a valuable tool in drug discovery programs targeting diseases such as cancer and infectious disorders. Recent studies have also explored its role as a bioisostere, where it serves as a structural analog to existing drugs, offering improved pharmacokinetic profiles.

The stereochemistry of this compound plays a pivotal role in its biological activity. The R-configured hydroxyl group ensures proper molecular recognition and binding to target proteins, which is essential for therapeutic efficacy. Advanced computational methods, including molecular docking and dynamics simulations, have been employed to elucidate the interaction mechanisms of this compound with its biological targets.

Looking ahead, the continued exploration of Methyl (3R)-3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanoate and its derivatives holds great promise for advancing both pharmaceutical and agrochemical industries. Its unique combination of structural features and functional groups positions it as a versatile building block for future innovations in chemical biology.